2,5-difluoro-N-(4-methyl-2-pyridinyl)benzenesulfonamide

• IUPAC Name: 2,5-difluoro-N-(4-methylpyridin-2-yl)benzenesulfonamide
• InChI: InChI=1S/C12H10F2N2O2S/c1-8-4-5-15-12(6-8)16-19(17,18)11-7-9(13)2-3-10(11)14/h2-7H,1H3,(H,15,16)
• InChI Key: UDSSZJOGBJHNKZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)NS(=O)(=O)C2=C(C=CC(=C2)F)F
• Molecular Formula: C12H10F2N2O2S
• Molecular Weight: 284.28 g/mol

Description

2,5-difluoro-N-(4-methyl-2-pyridinyl)benzenesulfonamide is a chemical compound that has been the focus of scientific research due to its potential applications in the field of medicine. This compound is commonly referred to as DFP-10825 and is known for its ability to inhibit the activity of certain enzymes that are involved in the progression of diseases such as cancer.

Mechanism of Action

DFP-10825 inhibits the activity of enzymes such as MMP-2 and MMP-9 by binding to their active sites and preventing them from carrying out their normal functions. This inhibition can lead to a reduction in the invasion and metastasis of cancer cells, as well as a decrease in the growth and proliferation of these cells.
Biochemical and Physiological Effects:
Studies have shown that DFP-10825 can have a range of biochemical and physiological effects on cancer cells. These effects include a reduction in cell migration, invasion, and proliferation, as well as an increase in apoptosis (programmed cell death). Additionally, DFP-10825 has been shown to have anti-angiogenic effects, meaning that it can inhibit the formation of new blood vessels that are necessary for the growth and spread of cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using DFP-10825 in lab experiments is its specificity for certain enzymes, which allows for targeted inhibition of these enzymes without affecting other cellular processes. However, one limitation of using DFP-10825 is its relatively short half-life, which can make it difficult to maintain consistent levels of the compound in cell culture experiments.

Future Directions

There are several future directions for research on DFP-10825, including the development of more stable analogs of the compound that can be used in clinical settings. Additionally, further studies are needed to determine the optimal dosage and administration of DFP-10825 for the treatment of cancer. Finally, research is needed to explore the potential applications of DFP-10825 in other disease areas, such as inflammation and autoimmune disorders.

Synthesis Methods

The synthesis of DFP-10825 involves a multi-step process that begins with the reaction of 2,5-difluorobenzenesulfonyl chloride with 4-methyl-2-pyridinylamine. This reaction produces the intermediate compound 2,5-difluoro-N-(4-methyl-2-pyridinyl)benzenesulfonamide, which is then purified and characterized using various analytical techniques.

Scientific Research Applications

DFP-10825 has been the subject of numerous scientific studies due to its potential applications in the field of medicine. One of the primary areas of research has been the compound's ability to inhibit the activity of certain enzymes that are involved in the progression of cancer. Studies have shown that DFP-10825 can inhibit the activity of enzymes such as MMP-2 and MMP-9, which are involved in the invasion and metastasis of cancer cells.